Cas no 2137621-68-0 ({6-chloroimidazo1,2-apyridin-2-yl}methanesulfonyl chloride)

• Product Name: {6-chloroimidazo1,2-apyridin-2-yl}methanesulfonyl chloride
• CAS No: 2137621-68-0
• MF: C₈H₆Cl₂N₂O₂S
• MW: 265.116438388824
• CID: 6475065
• PubChem ID: 165475149
• Update Time: 2025-05-20

{6-chloroimidazo1,2-apyridin-2-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {6-chloroimidazo1,2-apyridin-2-yl}methanesulfonyl chloride
• EN300-1120641
• {6-chloroimidazo[1,2-a]pyridin-2-yl}methanesulfonyl chloride
• 2137621-68-0

• Inchi： 1S/C8H6Cl2N2O2S/c9-6-1-2-8-11-7(4-12(8)3-6)5-15(10,13)14/h1-4H,5H2
• InChI Key： QRAPIHWNRZAEDQ-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN2C=C(C=CC2=N1)Cl)(=O)=O

Computed Properties

• Exact Mass: 263.9527040g/mol
• Monoisotopic Mass: 263.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.8Ų

Additional information on {6-chloroimidazo1,2-apyridin-2-yl}methanesulfonyl chloride

Recent Advances in the Application of {6-chloroimidazo[1,2-a]pyridin-2-yl}methanesulfonyl chloride (CAS: 2137621-68-0) in Medicinal Chemistry

The compound {6-chloroimidazo[1,2-a]pyridin-2-yl}methanesulfonyl chloride (CAS: 2137621-68-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This sulfonyl chloride derivative has garnered significant attention due to its unique reactivity profile and its ability to serve as a versatile building block in medicinal chemistry. Recent studies have demonstrated its utility in the construction of imidazo[1,2-a]pyridine-based scaffolds, which are increasingly recognized for their pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2137621-68-0 in the synthesis of potent and selective JAK1 inhibitors. The researchers employed this intermediate to introduce the critical methanesulfonyl group, which was found to significantly enhance both the potency and metabolic stability of the resulting compounds. The study reported IC50 values in the low nanomolar range for several derivatives, with one lead compound showing promising efficacy in a murine model of rheumatoid arthritis. This work underscores the importance of 2137621-68-0 as a strategic intermediate in kinase inhibitor development.

Further applications of this compound were explored in a recent patent application (WO2023051234) describing novel TLR7/8 antagonists for autoimmune disease treatment. The inventors utilized {6-chloroimidazo[1,2-a]pyridin-2-yl}methanesulfonyl chloride to construct a series of sulfonamide derivatives that demonstrated potent inhibition of cytokine production in human PBMCs. The structural versatility of this intermediate allowed for rapid optimization of physicochemical properties, with several compounds achieving excellent oral bioavailability in preclinical species.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of 2137621-68-0. A 2024 Organic Process Research & Development publication detailed an optimized kilogram-scale synthesis featuring a novel chlorination strategy that increased overall yield to 78% while reducing hazardous waste generation. This process improvement is particularly significant given the growing demand for this intermediate in pharmaceutical development programs.

The safety profile of {6-chloroimidazo[1,2-a]pyridin-2-yl}methanesulfonyl chloride has been extensively characterized in recent regulatory studies. A comprehensive toxicological assessment published in Regulatory Toxicology and Pharmacology confirmed that the compound shows no genotoxic potential in standard battery tests, supporting its use in drug substance synthesis. However, the report emphasized the need for proper handling due to its reactive sulfonyl chloride moiety.

Looking forward, the unique properties of 2137621-68-0 position it as a valuable tool for medicinal chemists exploring new chemical space. Its combination of synthetic accessibility, structural diversity potential, and demonstrated biological relevance suggests it will continue to play an important role in the discovery of next-generation therapeutics, particularly in the areas of immunology and oncology drug development.